Cas no 1804434-88-5 (Methyl 4-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 4-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804434-88-5
• MF: C₁₀H₁₀F₃NO₅
• MW: 281.18531370163
• CID: 4828895
• Update Time: 2025-07-25

Methyl 4-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H10F3NO5/c1-17-6-4-14-9(19-10(11,12)13)5(8(6)16)3-7(15)18-2/h4H,3H2,1-2H3,(H,14,16)
• InChI Key： VZLIVVMMGOYPAL-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C(=CN1)OC)=O)CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 1.5
• Topological Polar Surface Area: 73.9

Additional information on Methyl 4-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate

Methyl 4-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804434-88-5): A Comprehensive Overview

Methyl 4-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804434-88-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise in various biochemical applications, particularly in the synthesis of novel therapeutic agents. The presence of multiple functional groups, including hydroxyl, methoxy, and trifluoromethoxy substituents, makes it a versatile intermediate in organic synthesis.

The chemical structure of Methyl 4-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate consists of a pyridine core with acetic acid esterification at the third position and diverse aromatic substituents. This configuration not only enhances its reactivity but also opens up possibilities for further derivatization, making it a valuable building block in drug discovery. The trifluoromethoxy group, in particular, is known for its ability to modulate metabolic stability and binding affinity, which are critical factors in the design of effective pharmaceuticals.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The compound Methyl 4-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate has been studied for its potential role in developing treatments for various diseases, including neurological disorders and inflammatory conditions. Its structural analogs have shown promising results in preclinical studies, particularly in terms of inhibiting specific enzymatic pathways and modulating neurotransmitter activity.

The synthesis of Methyl 4-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of innovative chemical approaches in modern drug development.

One of the most compelling aspects of Methyl 4-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate is its potential application in designing next-generation therapeutics. Researchers have leveraged its structural framework to develop novel compounds with enhanced pharmacokinetic properties. For instance, derivatives of this compound have been investigated for their ability to cross the blood-brain barrier, a critical factor in treating central nervous system disorders. The trifluoromethoxy group plays a pivotal role in this context by improving lipophilicity and reducing metabolic degradation.

The pharmacological profile of Methyl 4-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate has been further explored through computational modeling and experimental studies. These investigations have revealed insights into its interaction with biological targets, such as enzymes and receptors. The hydroxyl and methoxy groups contribute to hydrogen bonding capabilities, which are essential for stable binding to biological macromolecules. This has led to the development of highly selective inhibitors that could potentially revolutionize treatment strategies for various diseases.

The industrial significance of Methyl 4-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate extends beyond academic research. Pharmaceutical companies are increasingly interested in licensing or synthesizing this compound for further development into commercial drugs. Its versatility as an intermediate has made it a valuable asset in medicinal chemistry libraries, enabling rapid screening and optimization of new drug candidates. The demand for high-quality intermediates like this one underscores the growing importance of specialized chemical suppliers who can provide consistent and reliable products.

In conclusion, Methyl 4-hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804434-88-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse functional groups make it an ideal candidate for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs that address unmet medical needs.